Cas no 948293-41-2 (4-Amino-7-chloro-8-methylquinoline)

• Product Name: 4-Amino-7-chloro-8-methylquinoline
• CAS No: 948293-41-2
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD09787721
• CID: 867868
• PubChem ID: 329773484
• Update Time: 2025-06-08

4-Amino-7-chloro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-methyl-quinolin-4-amine
• 4-AMINO-7-CHLORO-8-METHYLQUINOLINE
• 7-chloro-8-methylquinolin-4-amine
• 7-chloro-8-methyl-4-quinolylamine
• 7-CHLORO-8-METHYL-QUINOLIN-4-YLAMINE
• AKOS000276618
• MFCD09787721
• YMB29341
• CS-0335938
• FT-0734936
• 4-Amino-7-chloro-8-methylquinoline, AldrichCPR
• DTXSID20589049
• 948293-41-2
• AB52078
• DB-080080
• 4-Amino-7-chloro-8-methylquinoline

• MDL： MFCD09787721
• Inchi： 1S/C10H9ClN2/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-5H,1H3,(H2,12,13)
• InChI Key： FNGXNKXNUACWTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=CN=C2C=1C)N

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.36000

4-Amino-7-chloro-8-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 4-Amino-7-chloro-8-methylquinoline

Comprehensive Overview of 4-Amino-7-chloro-8-methylquinoline (CAS No. 948293-41-2): Properties, Applications, and Industry Insights

4-Amino-7-chloro-8-methylquinoline (CAS No. 948293-41-2) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the heterocyclic aromatic amine family, characterized by a nitrogen-containing ring system, which is pivotal in drug design and material science. Its molecular formula, C₁₀H₉ClN₂, reflects a combination of amino, chloro, and methyl functional groups, contributing to its reactivity and versatility.

In recent years, the demand for quinoline-based compounds like 4-Amino-7-chloro-8-methylquinoline has surged, driven by their role in developing antimalarial agents, anticancer drugs, and fluorescence probes. Researchers are particularly interested in its structure-activity relationship (SAR), as subtle modifications to the quinoline core can yield compounds with enhanced biological activity. For instance, the chloro substitution at the 7-position and the methyl group at the 8-position are critical for optimizing binding affinity to target proteins.

The synthesis of CAS No. 948293-41-2 typically involves multi-step organic reactions, including cyclization, halogenation, and amination. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess quality, ensuring compliance with industry standards.

From an industrial perspective, 4-Amino-7-chloro-8-methylquinoline is a valuable intermediate in the production of high-performance materials and specialty chemicals. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has opened new avenues in catalysis and gas storage. Additionally, its photophysical properties make it a candidate for OLEDs and sensor technologies, aligning with the growing focus on sustainable and energy-efficient solutions.

Environmental and safety considerations are paramount when handling quinoline derivatives. While CAS No. 948293-41-2 is not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Disposal should adhere to local guidelines to minimize ecological impact, reflecting the industry's shift toward green chemistry practices.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of 4-Amino-7-chloro-8-methylquinoline, particularly from pharmaceutical companies and research institutions. FAQs often revolve around its solubility (e.g., in DMSO or ethanol), storage conditions (typically 2–8°C), and scaling-up challenges. Addressing these queries transparently can enhance user engagement and trust.

In summary, 4-Amino-7-chloro-8-methylquinoline (CAS No. 948293-41-2) exemplifies the intersection of chemical innovation and practical utility. Its diverse applications—from drug discovery to advanced materials—underscore its importance in modern science. As research progresses, this compound is poised to play an even greater role in addressing global challenges in healthcare and technology.